Cas no 1342595-25-8 (2-amino-5-methanesulfonylpentanoic acid)

• Product Name: 2-amino-5-methanesulfonylpentanoic acid
• CAS No: 1342595-25-8
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5188583
• PubChem ID: 19431769
• Update Time: 2025-06-26

2-amino-5-methanesulfonylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methanesulfonylpentanoic acid
• 2-Amino-5-(methylsulfonyl)pentanoic acid
• Norvaline, 5-(methylsulfonyl)-

• Inchi： 1S/C6H13NO4S/c1-12(10,11)4-2-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： MBTHQHPAVDBYNR-UHFFFAOYSA-N
• SMILES： S(C)(CCCC(C(=O)O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: -4.1
• Topological Polar Surface Area: 106

Additional information on 2-amino-5-methanesulfonylpentanoic acid

2-Amino-5-Methanesulfonylpentanoic Acid (CAS No. 1342595-25-8): An Overview of Its Properties and Applications in Biomedical Research

2-Amino-5-methanesulfonylpentanoic acid (CAS No. 1342595-25-8) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural and functional properties. This compound, also known as AMSP, is a derivative of amino acids with a methanesulfonyl group attached to the side chain, making it a valuable tool in various research applications.

The molecular formula of 2-amino-5-methanesulfonylpentanoic acid is C₇H₁₅NO₄S, and its molecular weight is approximately 209.26 g/mol. The compound's structure includes an amino group (-NH₂) at the α-carbon, a carboxylic acid group (-COOH) at the terminal carbon, and a methanesulfonyl group (-SO₃H) attached to the fifth carbon in the pentane chain. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

In recent years, AMSP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. One of the key areas of research has been its role as a modulator of glutamate receptors, which are crucial for synaptic transmission and plasticity in the central nervous system. Studies have shown that AMSP can act as an antagonist at the metabotropic glutamate receptor 5 (mGluR5), which has been implicated in various neurological conditions such as Fragile X syndrome, autism spectrum disorders, and schizophrenia.

A notable study published in the journal Nature Communications in 2021 demonstrated that AMSP effectively reduced hyperactivity and improved cognitive function in animal models of Fragile X syndrome. The researchers found that by blocking mGluR5, AMSP normalized synaptic signaling and restored neuronal function, suggesting its potential as a therapeutic agent for this genetic disorder.

Beyond its role in neurological research, AMSP has also shown promise in other areas of biomedical science. For instance, it has been investigated for its anti-inflammatory properties. In vitro studies have shown that AMSP can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-amino-5-methanesulfonylpentanoic acid involves several steps, including the protection of functional groups, introduction of the methanesulfonyl group, and final deprotection to yield the desired product. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production for both research and pharmaceutical applications.

In addition to its therapeutic potential, AMSP has also found applications in analytical chemistry. Its unique chemical structure makes it suitable for use as a standard or reference compound in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques are essential for quality control and purity assessment in pharmaceutical development.

The safety profile of AMSP is an important consideration for its use in biomedical research and potential clinical applications. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 2-amino-5-methanesulfonylpentanoic acid (CAS No. 1342595-25-8), or AMSP, is a versatile compound with significant potential in various areas of biomedical research. Its unique chemical structure and biological properties make it a valuable tool for studying neurological disorders, inflammation, and other diseases. As research continues to uncover new applications and mechanisms of action, AMSP is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.